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Compound of Interest

Compound Name: Oroxin B

Cat. No.: B173997

Oroxin B is a flavonoid glycoside naturally occurring in the traditional Chinese medicinal herb
Oroxylum indicum (L.) Vent and also found in the roots of Scutellaria baicalensis.[1][2][3] This
document provides a comprehensive overview of the chemical structure, properties, and
biological activities of Oroxin B, with a focus on its mechanism of action and relevant
experimental protocols for research and development professionals.

Chemical Structure and Properties

Oroxin B, also known as Baicalein 7-gentiobioside, is a flavonoid compound.[4] Its chemical
and physical properties are summarized below.
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Property Value

5,6-dihydroxy-2-phenyl-7-

[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
IUPAC Name [[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-ylJoxymethyljoxan-2-

ylJoxy]chromen-4-one[4]

Molecular Formula C27H30015[1][2][5]
Molecular Weight 594.52 g/mol [1][2][5]
CAS Number 114482-86-9[1][2][5]
Yellowish powder[4] or light yellow to yellow
Appearance .
solid[1]
Purity =>98%][2]
Soluble in DMSO (=59.5 mg/mL), Pyridine,
Solubility Methanol, and water.[2][4][5] Insoluble in
Ethanol.[5]
Desiccate at -20°C.[4] Stock solutions can be
Storage stored at -80°C for 6 months or -20°C for 1
month, protected from light.[1]
C1=CC=C(C=C1)C2=CC(=0)C3=C(C(=C(C=C3
SMILES String 02)OC4C(C(C(C(0O4)COChC(C(C(C(05)C0)0)

0)0)0)0)0)0)0[4]

Biological Activities and Mechanism of Action

Oroxin B exhibits a range of biological activities, including anti-cancer, anti-inflammatory, and
protective effects on bone health.

Anti-Cancer Activity

Oroxin B has demonstrated significant anti-cancer effects in various cancer cell lines. It can
inhibit the proliferation of liver cancer cells (SMMC-7721) and induce early apoptosis.[1][6] This
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is achieved by upregulating the tumor suppressor PTEN and downregulating COX-2, VEGF,
PI3K, and p-AKT.[1][6][7]

In B-lymphoma cells, Oroxin B uniquely and selectively induces tumor-suppressive
endoplasmic reticulum (ER) stress while concurrently inhibiting tumor-adaptive ER stress.[2][4]
[8] This dual action disrupts the balance that cancer cells maintain for survival, leading to
apoptosis.[8] It has been shown to suppress the tumor-adaptive gene GRP78 via
downregulation of ATF6, and activate the tumor-suppressive gene DDIT3 through the MKKS3-
p38 signaling pathway.[8]

Anti-Inflammatory and Chondroprotective Effects

Oroxin B possesses anti-inflammatory properties. It has been shown to inhibit inflammation-
related markers such as iINOS, COX-2, TNF-q, IL-6, and IL-1f3 in chondrocytes.[1] This anti-
inflammatory action, coupled with the inhibition of the PI3BK/AKT/mTOR signaling pathway and
enhancement of autophagy, suggests that Oroxin B could be a promising agent for alleviating
osteoarthritis.[9]

Bone Health

Oroxin B has been found to attenuate ovariectomy-induced bone loss by suppressing the
formation and activity of osteoclasts.[10] It achieves this by inhibiting the RANKL-mediated
activation of NF-kB and MAPK signaling pathways, which are crucial for osteoclast
differentiation.[10][11] Specifically, it has been observed to inhibit the phosphorylation of ERK,
JNK, p38, IkB, and p65.[10]

Key Signaling Pathways Modulated by Oroxin B

Oroxin B exerts its biological effects by modulating several key signaling pathways.

PIBK/AktImTOR and PTEN/PI3K/Akt Pathways

Oroxin B inhibits the PISK/Akt/mTOR signaling pathway, which is often overactive in cancer
and inflammatory conditions.[7][9] By downregulating PI3K and phosphorylated Akt (p-AKT), it
can suppress cell proliferation and induce apoptosis.[1][6] The upregulation of PTEN, a
negative regulator of the PI3K/Akt pathway, is a key mechanism of Oroxin B's anti-tumor
activity.[6]
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Oroxin B

Oroxin B inhibits the PI3K/Akt pathway and upregulates PTEN.

MAPK and NF-kB Signaling Pathways

In the context of bone metabolism, Oroxin B inhibits the RANKL-induced activation of both the
MAPK (ERK, JNK, p38) and NF-kB (p65, IkB) pathways.[10] This inhibition prevents the
differentiation of osteoclasts, thus protecting against bone loss.[10][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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